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Compound of Interest

Compound Name: 3-Fluorophenyl acetate

Cat. No.: B1295240 Get Quote

An In-depth Technical Guide to the Safety of 3-Fluorophenyl acetate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety profile of chemical reagents is paramount. This guide provides a detailed overview

of the safety data for 3-Fluorophenyl acetate, a versatile compound utilized in

pharmaceuticals and organic synthesis. The information is compiled from various safety data

sheets to ensure a comprehensive and reliable resource for laboratory and industrial

applications.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 3-Fluorophenyl
acetate. These parameters are essential for understanding its behavior under various

experimental conditions.
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Property Value References

Synonyms

Acetic acid 3-fluorophenyl

ester, 1-Acetoxy-3-

fluorobenzene

[1]

CAS Number 701-83-7 [1][2]

Molecular Formula C₈H₇FO₂ [1][2]

Molecular Weight 154.14 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
[1]

Purity ≥ 98% (GC), 97% [1][2]

Density
1.147 g/mL at 25 °C, 1.18

g/mL
[1][2]

Boiling Point 77-78 °C at 13 mmHg [2]

Refractive Index n20/D 1.4800 [2]

Safety and Hazard Information
This section provides critical safety information, including hazard classifications and handling

precautions for 3-Fluorophenyl acetate.

Safety Parameter Value References

Signal Word Danger [2]

Flash Point 75.6 °C (168.1 °F) - closed cup [2]

Storage Class 10 - Combustible liquids [2]

Target Organs Respiratory system [2]

Storage Temperature 2 - 8 °C [1]

Hazard Statements:[2]
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

Hazard Classifications:[2]

Acute Toxicity, Oral (Category 4)

Eye Damage (Category 1)

Skin Irritation (Category 2)

Skin Sensitization (Category 1)

Specific target organ toxicity — single exposure (Category 3)

Experimental Safety Protocols
Adherence to strict safety protocols is crucial when handling 3-Fluorophenyl acetate. The

following sections detail the recommended procedures for safe handling, storage, and

emergency response.

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment should be worn to minimize

exposure.[2]

Eye/Face Protection: Use of eyeshields and a faceshield is mandatory.[2]

Hand Protection: Wear suitable chemical-resistant gloves.[2]

Respiratory Protection: A type ABEK (EN14387) respirator filter is recommended.[2]
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Skin and Body Protection: Long-sleeved clothing should be worn.[3]

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[3][4]

Wash hands thoroughly after handling.[4]

Use only in a well-ventilated area or under a chemical fume hood.[4][5]

Keep away from open flames, hot surfaces, and sources of ignition.[3][5]

Storage:

Store in a cool, dry, and well-ventilated place.[4][5]

Keep the container tightly closed.[4][5]

Store at the recommended temperature of 2 - 8 °C.[1]

First Aid Measures
In case of accidental exposure, the following first aid measures should be taken immediately:

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[4][6] If you

feel unwell, call a poison center or doctor.[4]

In Case of Skin Contact: Remove all contaminated clothing immediately.[5] Wash the skin

with plenty of soap and water.[4][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[4][6] Remove

contact lenses if present and easy to do, and continue rinsing.[4][6]

If Swallowed: Rinse mouth with water.[7] Do NOT induce vomiting.[8]
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Safety Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 3-Fluorophenyl
acetate from receipt to disposal.
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Caption: Safe handling workflow for 3-Fluorophenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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